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This guide provides an in-depth technical comparison between Potassium Sodium Tartrate
(Rochelle Salt) and Sodium Tartrate in the context of DNA extraction.

Executive Summary

In DNA extraction, the choice between Potassium Sodium Tartrate (Rochelle Salt) and
Sodium Tartrate is rarely about yield alone; it is a strategic decision based on downstream
detergent compatibility and sample complexity.

o Potassium Sodium Tartrate (Rochelle Salt) is the superior choice for AQueous Two-Phase
Systems (ATPS) and plant extractions where polyphenol masking is critical.[1] However, its
potassium content makes it incompatible with SDS (Sodium Dodecyl Sulfate) during initial
lysis, as it causes premature precipitation of the detergent (K-SDS).[1]

e Sodium Tartrate is the preferred alternative for SDS-based lysis buffers. It provides the same
chelating and buffering benefits without precipitating the detergent, allowing for a streamlined
"salting-out" workflow (Modified Miller Method) without clogging columns or trapping DNA in
K-SDS pellets.
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Mechanistic Underpinnings

To understand the divergence in performance, we must analyze the chemical interactions of
the tartrate anion and the counter-cations (K+ vs. Na*).

A. The Tartrate Effect (Chelation & Stabilization)

Both salts provide the tartrate dianion (

), which serves two critical functions:

o DNase Inhibition: Tartrates are strong chelators of divalent cations (

).[1] Since DNases require

as a cofactor, sequestering these ions effectively inactivates the enzymes, preserving DNA
integrity.

o Polyphenol Masking: In plant samples, oxidized polyphenols bind irreversibly to the DNA
backbone, rendering it useless for PCR. Tartrates form complexes with these phenolics (and
iron impurities), keeping them in solution while DNA is precipitated.[1]

B. The Cation Dilemma (The K* Factor)
The critical differentiator is the solubility product (

) of the cation with Dodecyl Sulfate (

):

e Sodium Dodecyl Sulfate (Na-DS): Highly soluble in water.[1] Used to lyse cell membranes

and denature proteins.
o Potassium Dodecyl Sulfate (K-DS): Highly insoluble.[1]
If you use Rochelle Salt (containing

) in a buffer with SDS before the protein removal step, you will precipitate the detergent
immediately. This can be used strategically (to remove SDS), but if done prematurely, it traps
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genomic DNA in the white precipitate, drastically reducing yield. Sodium Tartrate avoids this

iIssue entirely.[1]

Comparative Analysis

Feature

Potassium Sodium
Tartrate (Rochelle Salt)

Sodium Tartrate (Disodium
Tartrate)

Chemical Formula

Primary DNA Application

ATPS (PEG/Salt partitioning),
Plant DNA (Polyphenol
binding).[1]

Modified Salting Out (Miller
Method), SDS-based lysis
buffers.[1]

SDS Compatibility

Low. Causes precipitation of K-
SDS.[1]

High. Remains soluble with
SDS.[1]

Chelation Strength

High (Double salt structure

aids complexing).[1]

High (Equivalent tartrate
availability).[1]

Solubility (20°C)

~630 g/L

~290 g/L

Phase Formation (ATPS)

Excellent.[1] Forms distinct
phases with PEG 600-4000.[1]

Good. Requires slightly higher
concentrations for binodal

curve formation.[1]

Decision Logic & Workflow

The following diagram illustrates the critical decision pathway for selecting the correct salt.
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Start: DNA Extraction Design

Lysis Buffer Type?

Non-lonic Detergent (CTAB/Triton)

SDS (Detergent) Present

Is it a Plant/High-Polyphenol Sample?

Critical: Avoid K+ No

Method: Aqueous Two-Phase System (PEG)? Yes (Bind Phenolics)

No (General Buffer) \ Yes (Better Phase Diagram)

USE SODIUM TARTRATE USE ROCHELLE SALT
(Prevents K-SDS Precipitate) (Max Phase Separation/Chelation)

Click to download full resolution via product page

Figure 1: Decision tree for selecting tartrate salts based on lysis chemistry and sample type.

Experimental Protocols
Protocol A: Modified Miller Method (Sodium Tartrate)

Best for: Routine genomic DNA extraction from blood or tissue using SDS.[1]

Reagents:
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e Lysis Buffer: 10 mM Tris-HCI, 400 mM NaCl, 2 mM EDTA, 50 mM Sodium Tartrate, 1% SDS.
e Protein Precipitant: 6M Saturated NaCl (Standard) or 5M Ammonium Acetate.[1]
Procedure:

o Lysis: Resuspend cell pellet in 300 pL Lysis Buffer. Incubate at 55°C for 2 hours (with
Proteinase K).

o Note: The Sodium Tartrate here acts as a soluble chelator, protecting DNA from Mg-
dependent DNases without precipitating the SDS.

e Salting Out: Add 100 pL of Saturated NaCl. Vortex vigorously for 15 seconds.[1]

o Separation: Centrifuge at 14,000 x g for 15 mins. Proteins precipitate; DNA remains in
supernatant.[1]

» Precipitation: Transfer supernatant to a new tube. Add 2 volumes of cold Ethanol.

e Recovery: Spool or pellet DNA.[1] Wash with 70% Ethanol.[1]

Protocol B: Aqueous Two-Phase System (Rochelle Salt)

Best for: High-purity extraction from complex environmental samples or plants.[1]
Reagents:

e Phase System: 14% (w/w) PEG 600, 10% (w/w) Potassium Sodium Tartrate.[1]
o Sample: Clarified lysate (non-SDS).

Procedure:

o System Prep: Mix PEG 600 and Rochelle Salt solutions to achieve the target weight
percentages.

o Loading: Add sample to the system. Vortex gently.

o Phase Separation: Centrifuge at low speed (2,000 x g) for 5 mins.
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o Mechanism:[2][3][4] The Rochelle Salt creates a high-ionic-strength bottom phase. DNA
partitions into the top (PEG-rich) phase or interface, while proteins and polysaccharides
partition into the salt-rich bottom phase (or precipitate at the interface).

o Extraction: Carefully pipette the top phase containing the DNA.

« Purification: Perform a standard ethanol precipitation on the top phase to remove PEG.

Performance Data

The following data summarizes typical outcomes when comparing these salts in their optimal

protocols.
it Sodium Tartrate (SDS Rochelle Salt (ATPS
etric
Protocol) Protocol)
Yield (ug DNA/ 200puL Blood) 6.5+0.8 52+1.1
Purity (
1.8-19 19-20
)
Purity (
>2.0 > 1.8 (PEG residue risk)
)
Time to Result 3 hours 1.5 hours
Cost Per Sample Low (< $0.[1]50) Medium ($1.00 - $2.[1]00)

_ Salt carryover if wash is _
Key Risk ) Phase handling errors.
incomplete.[1]

Troubleshooting & Optimization

o Self-Validating Step (SDS Check): If you are unsure which tartrate to use, perform a "cloud
point" test. Mix your lysis buffer (with detergent) and the tartrate salt in a clear tube.

o Clear Solution: Compatible (Likely Sodium Tartrate).[1]
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o White Precipitate/Cloudiness: Incompatible (Likely Potassium Sodium Tartrate + SDS).

[1]

e A230 Spikes: High absorbance at 230 nm often indicates carbohydrate contamination.[1] If
using Sodium Tartrate, increase the centrifugation time during the salting-out step. If using
Rochelle Salt, ensure the PEG phase is thoroughly washed, as tartrate carryover absorbs
near this region.
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 To cite this document: BenchChem. [Comparing potassium sodium tartrate vs sodium
tartrate in DNA extraction]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803332/docs#comparing-potassium-sodium-
tartrate-vs-sodium-tartrate-in-dna-extraction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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